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Introduction
Ascharite, a mineral identified to be synonymous with szaibélyite, is a magnesium borate

hydroxide with the chemical formula MgBO₂(OH).[1][2] While not as commercially significant as

other borates like borax and colemanite, ascharite is an important indicator of specific

geological environments and serves as a boron ore in certain regions.[3][4] This technical guide

provides an in-depth analysis of the geological occurrence, formation mechanisms, and

mineralogical characteristics of ascharite deposits, tailored for a scientific audience.

Geological Occurrence
Ascharite deposits are primarily found in two distinct geological settings: evaporite basins and

magnesian skarns.

Evaporite Deposits
The most commercially significant borate deposits, including those containing ascharite, are

formed in evaporitic environments.[5] These settings are characterized by:

Tectonic Setting: Impermeable basins, often in arid or desert regions, that receive boron-rich

solutions.[5]
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Source of Boron: Volcanic activity is a primary source of boron, which is transported into the

basins via hydrothermal fluids or surface runoff.

Formation Process: Subsequent evaporation of the saline water body leads to the

precipitation of various borate minerals, including ascharite.[5] The specific mineral

assemblage is dependent on the brine composition, temperature, pressure, and pH.

Associated Minerals: In evaporite deposits, ascharite is commonly associated with halite,

sylvite, anhydrite, and other borate minerals such as colemanite, inyoite, and hydroboracite.

[6][7] Ascharite can form as a primary precipitate or as a secondary alteration product of

these other borates.[7]

Notable Localities: Significant evaporite-hosted ascharite deposits are found in the

Inderborsky district of Kazakhstan and in the western United States.[5] In the Penobsquis

and Salt Springs evaporite deposits of New Brunswick, Canada, szaibélyite is found in the

Upper Halite member of the Windsor Group.[6]

Magnesian Skarns and Contact Metamorphic
Carbonates
Ascharite is also a characteristic mineral of magnesian skarns, which form at the contact

between magnesium-rich carbonate rocks (dolomite and dolomitic limestone) and silicic

igneous intrusions.

Formation Environment: These are high-temperature environments where fluids from the

cooling magma interact with the carbonate host rocks, leading to metasomatism and the

formation of a variety of calc-silicate and borate minerals.

Paragenesis: Ascharite in skarns can form during the main contact metamorphic and

metasomatic stage, as well as during later, lower-temperature retrograde alteration

(serpentinization and hydrothermal stages).[8] It often replaces earlier formed borate

minerals like suanite.[9]

Associated Minerals: The mineral assemblage in magnesian skarns is diverse and can

include ludwigite, kotoite, suanite, brucite, forsterite, spinel, and serpentine-group minerals.

[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1175074?utm_src=pdf-body
https://www.britannica.com/science/szaibelyite
https://www.benchchem.com/product/b1175074?utm_src=pdf-body
https://pubs.geoscienceworld.org/canmin/article/46/3/671/126897/SZAIBE-LYITE-CRYSTAL-STRUCTURE-ANALYSIS-AND
https://classicgems.net/gem_szaibelyite.htm
https://www.benchchem.com/product/b1175074?utm_src=pdf-body
https://classicgems.net/gem_szaibelyite.htm
https://www.benchchem.com/product/b1175074?utm_src=pdf-body
https://www.britannica.com/science/szaibelyite
https://pubs.geoscienceworld.org/canmin/article/46/3/671/126897/SZAIBE-LYITE-CRYSTAL-STRUCTURE-ANALYSIS-AND
https://www.benchchem.com/product/b1175074?utm_src=pdf-body
https://www.benchchem.com/product/b1175074?utm_src=pdf-body
https://www.researchgate.net/publication/317771257_Evolution_of_borate_minerals_from_contact_metamorphic_to_hydrothermal_stages_Ludwigite-group_minerals_and_szaibelyite_from_the_Vysoka_-_Zlatno_skarn_Slovakia
https://scispace.com/pdf/new-data-on-szaibelyite-from-the-type-locality-baita-bihor-4gwmm4zoi8.pdf
https://www.researchgate.net/publication/317771257_Evolution_of_borate_minerals_from_contact_metamorphic_to_hydrothermal_stages_Ludwigite-group_minerals_and_szaibelyite_from_the_Vysoka_-_Zlatno_skarn_Slovakia
https://scispace.com/pdf/new-data-on-szaibelyite-from-the-type-locality-baita-bihor-4gwmm4zoi8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Notable Localities: The type locality for szaibélyite is the Băița mining district in Bihor County,

Romania, where it occurs in magnesian skarns.[1][9] Other notable skarn-type occurrences

are in Lincoln County, Nevada, USA, and the Liaoning Province in China, where it is a

primary ore mineral.[4][10]

Formation Mechanisms
The formation of ascharite is a complex process governed by the geochemical conditions of

the environment.

Primary Precipitation in Evaporites
In evaporite basins, the precipitation of ascharite is controlled by the activities of Mg²⁺,

B(OH)₃, and H₂O in the brine. As evaporation proceeds, the concentration of these species

increases, leading to supersaturation and the crystallization of ascharite. The formation

sequence of different borate minerals is sensitive to changes in temperature, pressure, and pH.

Metasomatic and Hydrothermal Formation in Skarns
In skarn environments, the formation of ascharite is driven by the infiltration of boron-bearing

magmatic-hydrothermal fluids into magnesium-rich carbonate rocks. The high temperatures

promote the breakdown of dolomite and the reaction of magnesium with boron to form a suite

of magnesium borate minerals. Ascharite can form over a range of temperatures, from the

peak of contact metamorphism down to later, cooler hydrothermal conditions.

Alteration Product
Ascharite is frequently observed as an alteration product of other borate minerals, particularly

the more hydrous species like colemanite, inyoite, and hydroboracite.[7] This transformation

can be driven by changes in temperature, pressure, or fluid composition, leading to the

dehydration of the precursor minerals.

Mineralogy and Composition
Ascharite is the magnesium end-member of the szaibélyite-sussexite solid solution series,

where manganese can substitute for magnesium.[2]

Chemical Formula: MgBO₂(OH)
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Crystal System: Monoclinic[1]

Physical Properties: Typically occurs as white to light yellow, silky to dull, fibrous, acicular, or

nodular aggregates.[2][6]

Quantitative Compositional Data
The chemical composition of ascharite can vary depending on the geological setting and the

presence of other elements.

Location
MgO
(wt.%)

FeO
(wt.%)

MnO
(wt.%)

B₂O₃
(wt.%)

H₂O
(wt.%)

Referenc
e

Penobsqui

s, New

Brunswick,

Canada

47.92 0.74 0.04
41.77

(ideal)

10.81

(ideal)
[6]

Bǎița

Bihor,

Romania

- - - - -

Close to

end-

member

General

Analysis

(for

glassmakin

g)

47.91 - - 41.38 10.71 [2]

Experimental Protocols and Analytical Methods
While specific experimental protocols for the synthesis of ascharite are not detailed in the

reviewed literature, the study of natural samples relies on a suite of modern analytical

techniques:

Electron Probe Microanalysis (EPMA): Used to determine the precise chemical composition

of the mineral, including major and minor element concentrations.
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Single-Crystal and Powder X-ray Diffraction (XRD): Employed to determine the crystal

structure, unit cell parameters, and for mineral identification.

Raman Spectroscopy: A non-destructive technique used to identify the mineral and to

characterize its molecular structure.

Scanning Electron Microscopy (SEM): Provides high-resolution images of the mineral's

morphology and texture.

The sequence of precipitating alkali borates can be replicated in laboratory settings, suggesting

that the formation conditions of ascharite could be experimentally determined through

controlled precipitation experiments from magnesium and boron-rich solutions at varying

temperatures, pressures, and pH.[5]

Visualizations
Geological Formation Pathways of Ascharite
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Caption: Geological formation pathways of ascharite in evaporite and magnesian skarn

environments.

Paragenetic Sequence in a Magnesian Skarn Deposit
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Caption: Simplified paragenetic sequence of minerals in a typical magnesian skarn deposit

containing ascharite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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